Cas no 62684-80-4 (Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)-)

• Product Name: Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)-
• CAS No: 62684-80-4
• MF: C₄₀H₃₀N₆O₅S
• MW: 706.768407344818
• CID: 435274
• Update Time: 2024-01-29

Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)-
• Benzenesulfonamide, 4-[2-[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]diazenyl]-N-(4-methoxyphenyl)-

• Inchi： 1S/C40H30N6O5S/c1-51-36-24-16-33(17-25-36)44-52(49,50)37-26-18-32(19-27-37)41-42-39-38(30-10-6-3-7-11-30)43-45(34-20-22-35(23-21-34)46(47)48)40(39)31-14-12-29(13-15-31)28-8-4-2-5-9-28/h2-27,44H,1H3
• InChI Key： PKUXAIUCBFPQMI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(OC)C=C2)(=O)=O)=CC=C(N=NC2=C(C3=CC=C(C4=CC=CC=C4)C=C3)N(C3=CC=C([N+]([O-])=O)C=C3)N=C2C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 706.2001

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 175-176 °C
• Boiling Point: 918.8±75.0 °C(Predicted)
• PSA: 141.08
• pka: 8.93±0.10(Predicted)